Cas no 1705201-71-3 (2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one
• CAS No: 1705201-71-3
• MF: C₂₅H₂₈FN₃O₃
• MW: 437.506529808044
• CID: 6125481
• PubChem ID: 90616888
• Update Time: 2025-07-22

2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one
• 1705201-71-3
• AKOS025090307
• 2-(1,2-benzoxazol-3-yl)-1-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]ethanone
• F6442-7096
• 2-(1,2-benzoxazol-3-yl)-1-[4-(2-fluorophenoxy)-[1,4'-bipiperidine]-1'-yl]ethan-1-one
• 2-(benzo[d]isoxazol-3-yl)-1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)ethan-1-one

• Inchi： 1S/C25H28FN3O3/c26-21-6-2-4-8-24(21)31-19-11-15-28(16-12-19)18-9-13-29(14-10-18)25(30)17-22-20-5-1-3-7-23(20)32-27-22/h1-8,18-19H,9-17H2
• InChI Key： LEWKDGSNTMRIKE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(CC2C3C=CC=CC=3ON=2)=O)CC1

Computed Properties

• Exact Mass: 437.21146993g/mol
• Monoisotopic Mass: 437.21146993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.8Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one

Recent Advances in the Study of 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one (CAS: 1705201-71-3)

The compound 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one (CAS: 1705201-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits high affinity and selectivity for specific receptor targets, particularly those involved in neurotransmitter regulation. In vitro studies using cell-based assays have demonstrated its efficacy in modulating receptor activity, suggesting potential applications in treating neurological disorders such as schizophrenia, anxiety, and depression. Additionally, in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and blood-brain barrier penetration, which are essential for CNS-targeted therapies.

One of the most notable findings from recent research is the compound's ability to act as a potent and selective antagonist or agonist, depending on the receptor subtype. This dual functionality opens up new avenues for drug development, as it allows for precise targeting of specific pathways involved in disease mechanisms. Furthermore, preliminary toxicity studies have indicated a favorable safety profile, with minimal off-target effects, making it a promising candidate for further development.

In addition to its therapeutic potential, researchers have also explored the compound's mechanism of action at the molecular level. Structural biology techniques, such as X-ray crystallography and molecular docking studies, have provided insights into the binding interactions between the compound and its target receptors. These findings have not only enhanced our understanding of its pharmacological effects but also facilitated the design of derivatives with improved potency and selectivity.

Looking ahead, the next steps in the research of 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one include advancing it through preclinical development and initiating clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications. The compound's unique properties and promising preclinical data position it as a potential breakthrough in the treatment of CNS disorders.

In conclusion, the recent advancements in the study of 2-(1,2-benzoxazol-3-yl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylethan-1-one (CAS: 1705201-71-3) highlight its significant potential in the field of chemical biology and pharmaceutical research. From synthesis optimization to pharmacological characterization, the compound has demonstrated promising results that warrant further investigation. As research progresses, this molecule may emerge as a key player in the development of novel therapies for neurological and psychiatric conditions.